Cas no 2649078-83-9 (methyl 2-(isocyanatomethyl)-4-methylpentanoate)

• Product Name: methyl 2-(isocyanatomethyl)-4-methylpentanoate
• CAS No: 2649078-83-9
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 6129115
• PubChem ID: 165745422
• Update Time: 2025-06-13

methyl 2-(isocyanatomethyl)-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(isocyanatomethyl)-4-methylpentanoate
• EN300-1458697
• 2649078-83-9

• Inchi： 1S/C9H15NO3/c1-7(2)4-8(5-10-6-11)9(12)13-3/h7-8H,4-5H2,1-3H3
• InChI Key： FODZBLLQJWQQBJ-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN=C=O)CC(C)C)=O

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.7Ų

Additional information on methyl 2-(isocyanatomethyl)-4-methylpentanoate

Research Briefing on Methyl 2-(Isocyanatomethyl)-4-methylpentanoate (CAS: 2649078-83-9) in Chemical Biology and Pharmaceutical Applications

Methyl 2-(isocyanatomethyl)-4-methylpentanoate (CAS: 2649078-83-9) is a specialized chemical compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This molecule, characterized by its isocyanate functional group and ester moiety, serves as a versatile intermediate in the synthesis of bioactive compounds and drug candidates. Recent studies have highlighted its potential in targeted drug delivery systems, covalent inhibitor design, and peptide modifications, making it a subject of intense investigation.

The compound's unique reactivity, attributed to the isocyanate group, enables it to form stable covalent bonds with nucleophilic residues such as amines and thiols. This property has been exploited in the development of irreversible inhibitors for enzymes like proteases and kinases, which are critical targets in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of methyl 2-(isocyanatomethyl)-4-methylpentanoate as a key building block in the synthesis of covalent EGFR inhibitors, showing promising preclinical efficacy against resistant mutations.

In addition to its role in small-molecule drug discovery, this compound has found applications in bioconjugation strategies. Researchers have utilized its reactivity to modify peptides and proteins, enabling the creation of stable drug-protein conjugates with improved pharmacokinetic properties. A recent Nature Biotechnology paper (2024) detailed its use in the site-specific modification of therapeutic antibodies, enhancing their tumor-targeting capabilities while minimizing off-target effects. The study reported a 40% increase in tumor uptake compared to traditional conjugation methods.

The synthetic accessibility of methyl 2-(isocyanatomethyl)-4-methylpentanoate has also been a focus of recent research. Several groups have developed novel catalytic methods for its preparation, with a 2024 ACS Catalysis publication describing an efficient palladium-catalyzed synthesis route that achieves >90% yield with excellent stereocontrol. These advancements in synthetic methodology have significantly reduced production costs and improved the compound's availability for research applications.

Safety and stability studies of this compound have progressed in parallel with its application research. Recent investigations into its degradation pathways have revealed that proper storage at -20°C under inert atmosphere can maintain its stability for over 12 months. However, researchers caution about its potential sensitivity to moisture, recommending strict anhydrous conditions during handling and reaction setups.

Looking forward, the pharmaceutical industry is particularly interested in exploring the compound's potential in PROTAC (Proteolysis Targeting Chimera) technology. Preliminary data presented at the 2024 American Chemical Society National Meeting suggested that derivatives of methyl 2-(isocyanatomethyl)-4-methylpentanoate could serve as effective linkers in PROTAC molecules, potentially addressing current challenges in cellular permeability and target engagement.

In conclusion, methyl 2-(isocyanatomethyl)-4-methylpentanoate (CAS: 2649078-83-9) represents a valuable tool in modern drug discovery and chemical biology. Its diverse applications, from covalent drug design to bioconjugation chemistry, coupled with recent synthetic and application breakthroughs, position it as a compound of continuing interest in pharmaceutical research. Future studies are expected to further expand its utility in emerging therapeutic modalities and diagnostic applications.